Cas no 2171725-88-3 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• CAS No: 2171725-88-3
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6035253
• PubChem ID: 165578198
• Update Time: 2025-06-13

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• 2171725-88-3
• EN300-1538425
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpropanoic acid

• Inchi： 1S/C24H28N2O5/c1-5-26(24(3,4)22(28)29)21(27)15(2)25-23(30)31-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,15,20H,5,14H2,1-4H3,(H,25,30)(H,28,29)
• InChI Key： IRFMIZLVBGHKRQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(N(CC)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid

Comprehensive Overview of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2171725-88-3)

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2171725-88-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent for solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in creating custom peptides, which are essential for drug discovery, biomaterial development, and biochemical studies.

The Fmoc-protected amino acid derivative is particularly valued for its stability and compatibility with automated peptide synthesizers. With the growing demand for peptide-based therapeutics—such as those targeting metabolic disorders, oncology, and immunology—the interest in high-purity intermediates like 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid has surged. This compound’s CAS No. 2171725-88-3 is often referenced in patent filings and academic papers, underscoring its importance in cutting-edge research.

One of the key advantages of this compound lies in its ability to facilitate the synthesis of N-ethylated peptides, which exhibit enhanced metabolic stability and bioavailability compared to their non-alkylated counterparts. This property aligns with the current trend in drug development, where researchers prioritize molecules with improved pharmacokinetic profiles. Searches for terms like "Fmoc-protected amino acids for peptide synthesis" or "CAS 2171725-88-3 applications" reflect the compound’s relevance in modern laboratories.

In addition to its pharmaceutical applications, 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid is also explored in material science. For instance, peptides derived from this compound can be engineered into hydrogels or nanostructures for biomedical applications, such as drug delivery systems or tissue engineering scaffolds. This versatility has led to increased inquiries about its synthetic protocols and scalable production methods.

Quality control is another critical aspect associated with this compound. Analytical techniques like HPLC, mass spectrometry, and NMR are routinely employed to verify its purity and structural integrity. Laboratories often seek detailed spectroscopic data or certificates of analysis (CoA) for CAS No. 2171725-88-3, emphasizing the need for reliable suppliers in the chemical industry.

Environmental and safety considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, proper handling protocols—such as the use of personal protective equipment (PPE) and adherence to Good Laboratory Practices (GLP)—are recommended. These precautions align with broader industry trends toward sustainable and safe chemical usage.

In summary, 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2171725-88-3) is a pivotal building block in peptide chemistry, with applications spanning therapeutics, biomaterials, and beyond. Its unique properties and growing demand make it a subject of ongoing research and commercial interest, as evidenced by frequent searches for its synthetic routes, applications, and supplier availability.